Cas no 1207038-35-4 (1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea)

1-(3-Chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea is a synthetic organic compound featuring a urea linkage between a 3-chlorophenyl group and a substituted dihydropyrazinone moiety. The molecule incorporates both chloro- and fluoro-substituted aromatic rings, enhancing its potential for selective interactions in biological systems. The 3-oxo-3,4-dihydropyrazine core contributes to its structural rigidity and may facilitate hydrogen bonding, while the electron-withdrawing substituents (chloro and fluoro) could influence its electronic properties and metabolic stability. This compound is of interest in medicinal chemistry due to its hybrid pharmacophore design, which may exhibit dual functionality in targeting specific enzymes or receptors. Its well-defined heterocyclic architecture makes it a valuable scaffold for further derivatization in drug discovery.
1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea structure
1207038-35-4 structure
Product Name:1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea
CAS No:1207038-35-4
MF:C17H12ClFN4O2
MW:358.754185676575
CID:5392228
Update Time:2025-07-02

1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxopyrazin-2-yl]urea
    • 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea
    • Inchi: 1S/C17H12ClFN4O2/c18-11-2-1-3-13(10-11)21-17(25)22-15-16(24)23(9-8-20-15)14-6-4-12(19)5-7-14/h1-10H,(H2,20,21,22,25)
    • InChI Key: UFLLDKNIFVLQME-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC(Cl)=C1)C(NC1=NC=CN(C2=CC=C(F)C=C2)C1=O)=O

1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea Pricemore >>

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Additional information on 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea

Comprehensive Overview of 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea (CAS No. 1207038-35-4)

The compound 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea, identified by its CAS No. 1207038-35-4, is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. This urea derivative features a unique combination of chlorophenyl and fluorophenyl moieties, linked through a dihydropyrazinone scaffold, which contributes to its distinct chemical properties and biological activity. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery.

In recent years, the demand for novel urea-based compounds has surged, driven by their versatility in medicinal chemistry. The presence of both chloro and fluoro substituents in 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea enhances its lipophilicity and metabolic stability, making it a promising candidate for targeting specific enzyme systems. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to a molecule's structure can lead to significant changes in its pharmacological profile.

One of the most frequently searched topics in modern chemistry is the role of heterocyclic compounds in drug design. The dihydropyrazinone core in this molecule is a prime example of a heterocycle that can interact with biological targets through hydrogen bonding and π-π stacking. This has sparked interest in platforms like PubMed and SciFinder, where researchers explore the synthetic pathways and biological evaluations of such compounds. The compound’s CAS No. 1207038-35-4 often appears in queries related to kinase inhibitors and small molecule modulators, reflecting its relevance in contemporary drug development.

Another area of interest is the compound’s potential in addressing undruggable targets, a hot topic in pharmaceutical research. The unique urea linkage in 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea may enable it to bind to challenging protein surfaces, offering new avenues for therapeutic intervention. This has led to discussions in forums like ResearchGate about the compound’s applicability in fragment-based drug discovery and computational chemistry.

From a synthetic perspective, the preparation of 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea involves multi-step organic reactions, including condensation and cyclization steps. Researchers often search for optimized synthetic protocols and catalytic methods to improve yields and purity. The compound’s CAS No. 1207038-35-4 is frequently cited in patents and academic papers, underscoring its importance in the field of medicinal chemistry.

In conclusion, 1-(3-chlorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea (CAS No. 1207038-35-4) represents a fascinating subject of study for chemists and pharmacologists alike. Its intricate structure, combined with its potential biological applications, makes it a valuable addition to the toolkit of modern drug discovery. As research continues to evolve, this compound is likely to remain a focal point in discussions about targeted therapies and innovative chemical entities.

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